Cas no 439134-46-0 (1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene)

• Product Name: 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene
• CAS No: 439134-46-0
• MF: C₁₆H₁₂Cl₂
• MW: 275.17
• CID: 5037479
• Update Time: 2025-05-28

1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene

• Inchi： 1S/C16H12Cl2/c17-15-9-8-12(10-16(15)18)14-7-3-5-11-4-1-2-6-13(11)14/h1-6,8-10,14H,7H2
• InChI Key： ZLSPQUYRIXMVNQ-UHFFFAOYSA-N
• SMILES： C1C(C2C(C=C1)=CC=CC=2)C1C=CC(=C(C=1)Cl)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene

Comprehensive Overview of 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene (CAS No. 439134-46-0)

In the realm of organic chemistry, 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene (CAS No. 439134-46-0) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 439134-46-0, combines a naphthalene core with a dichlorophenyl substituent, creating a versatile scaffold for further chemical modifications. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, making it a focal point in contemporary chemical research.

The molecular structure of 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene features a dihydronaphthalene backbone, which is partially hydrogenated to introduce a degree of unsaturation. This structural feature enhances its reactivity, allowing for diverse synthetic pathways. The 3,4-dichlorophenyl group attached to the naphthalene ring further contributes to its electronic properties, influencing its interactions with other molecules. Such characteristics are critical in drug discovery, where small changes in structure can lead to significant differences in biological activity.

Recent trends in chemical research highlight a growing interest in sustainable synthesis and green chemistry. In this context, 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene has been studied for its potential to be synthesized using environmentally friendly methods. Researchers are investigating catalytic processes that minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable industrial practices. This focus on eco-friendly synthesis resonates with the broader scientific community and addresses common queries about the environmental impact of chemical production.

Another area of interest is the compound's potential role in pharmaceutical intermediates. The dihydronaphthalene moiety is a common motif in bioactive molecules, and the addition of the dichlorophenyl group can enhance binding affinity to specific biological targets. This has led to speculation about its use in developing new therapeutic agents, particularly for conditions requiring modulation of aromatic interactions. Online searches frequently inquire about the medical applications of such compounds, reflecting public curiosity about cutting-edge drug development.

From a material science perspective, 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene offers intriguing possibilities. Its conjugated system and halogenated aromatic ring make it a candidate for organic electronics, such as OLEDs or photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths is under investigation, with researchers exploring its potential in optoelectronic devices. This aligns with the surge in searches related to advanced materials and their applications in renewable energy technologies.

Safety and handling of CAS No. 439134-46-0 are also topics of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. Discussions often center on storage conditions, compatibility with other reagents, and analytical methods for quality control. These practical considerations are vital for both academic and industrial users, reflecting the compound's widespread relevance.

In summary, 1-(3,4-Dichlorophenyl)-1,2-dihydronaphthalene (CAS No. 439134-46-0) is a multifaceted compound with applications spanning multiple scientific disciplines. Its structural features, combined with growing interest in sustainable chemistry and advanced materials, ensure its continued prominence in research and development. As investigations into its properties and uses expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.